2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[2-(1-hydroxypropyl)benzimidazol-1-yl]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C19H21N3O2/c1-3-17(23)19-20-15-11-7-8-12-16(15)22(19)13-18(24)21(2)14-9-5-4-6-10-14/h4-12,17,23H,3,13H2,1-2H3
• InChI Key: OWZOVAXWFVGKBV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=CC=CC=C2N1CC(=O)N(C)C3=CC=CC=C3)O
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

“2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide” is a compound that belongs to the benzimidazole class. Benzimidazole and its derivatives have garnered the attention of medicinal chemists and biologists due to their remarkable medicinal and pharmacological properties. They have a heterocyclic pharmacophore, which is an essential scaffold in drug and pharmaceutical development.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been a subject of interest for many researchers. A simple process with high yield and efficiency has been reported for the synthesis of 2-phenylbenzimidazoles. The process involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent.

Molecular Structure Analysis

Benzimidazole has a heterocyclic pharmacophore that resembles naturally occurring purine nucleotides. The structure-activity relationship (SAR) analyses indicate that substitution at the N1, C2, C5, and C6 positions of the benzimidazole scaffold greatly influence the anti-inflammatory activity.

Chemical Reactions Analysis

Benzimidazole derivatives exert their effects mainly by interacting with various receptors and proteins. For example, benzimidazole substituted with anacardic acid on C2 inhibits COX-2, and 5-carboxamide or sulfamoyl or sulfonyl benzimidazole antagonizes the cannabinoid receptor.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be found in databases like PubChem.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been reported to exhibit antiproliferative and antimicrobial activities . They have shown potent activity against various cancer cell lines

Mode of Action

Benzimidazole derivatives are known to interact with various enzymes and protein receptors due to their structural similarity to naturally occurring nucleotides . This allows them to easily interact with the biopolymers of living systems . The specific interactions and resulting changes would depend on the specific targets within the cells.

Biochemical Pathways

Benzimidazole derivatives are known to have a wide range of biological activities, suggesting that they may affect multiple pathways

Pharmacokinetics

Benzimidazole derivatives are known for their increased stability, bioavailability, and significant biological activity . These properties would likely influence the bioavailability of the compound.

Result of Action

Benzimidazole derivatives have been reported to exhibit antiproliferative and antimicrobial activities . This suggests that the compound may inhibit cell proliferation and have antimicrobial effects.

Action Environment

The biological activity of benzimidazole derivatives can be tuned and accelerated in coordination compounds . This suggests that the compound’s action may be influenced by its chemical environment.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide in lab experiments is its unique properties. It has been found to exhibit a wide range of effects, making it suitable for use in various fields of research. Additionally, it is relatively easy to synthesize and purify, making it readily available for use in experiments.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the major limitations is its potential toxicity. It has been found to be toxic to some cell types, making it unsuitable for use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the research on 2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide. One potential direction is the development of new drugs based on this compound. It has shown promising results in various fields, making it a potential candidate for drug development.
Another potential direction is the study of its mechanism of action. Further research is needed to fully understand how this compound exerts its effects, which can lead to the development of more targeted therapies.
Additionally, the use of this compound in combination with other compounds is another potential direction for future research. It has been found to have synergistic effects with other compounds, which can lead to the development of more effective treatments.
Conclusion:
This compound is a chemical compound that has shown promising results in various fields of scientific research. It has unique properties that make it suitable for use in drug development, biochemistry, and pharmacology. Further research is needed to fully understand its mechanism of action and potential applications in these fields.

Synthesis Methods

2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-(2-aminophenyl)benzimidazole with N-methyl-N-phenylglycinol in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, or distillation.

Scientific Research Applications

2-[2-(hydroxypropyl)benzimidazolyl]-N-methyl-N-phenylacetamide has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a potential candidate for drug development.